Cas no 2920400-91-3 ((5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol;hydrochloride)

• Product Name: (5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol;hydrochloride
• CAS No: 2920400-91-3
• MF: C₇H₁₃ClFNO
• MW: 181.635624647141
• CID: 6796626
• PubChem ID: 155893780
• Update Time: 2025-05-25

(5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2920400-91-3
• (5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol hydrochloride
• G18786
• (5-fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol;hydrochloride
• (5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol;hydrochloride

• Inchi： 1S/C7H12FNO.ClH/c8-7-1-6(2-7,5-10)3-9-4-7;/h9-10H,1-5H2;1H
• InChI Key： PHWXLOZAUJQMHT-UHFFFAOYSA-N
• SMILES： Cl.FC12CNCC(CO)(C1)C2

Computed Properties

• Exact Mass: 181.0669699g/mol
• Monoisotopic Mass: 181.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol;hydrochloride

Compound CAS No 2920400-91-3: (5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol Hydrochloride

The compound with CAS number 2920400-91-3, known as (5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol hydrochloride, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are characterized by their rigid, bicyclic frameworks that often confer unique pharmacological properties. The molecule's structure includes a bicyclo[3.1.1]heptane core, which is further substituted with a fluorine atom at the 5-position and a hydroxymethyl group at the 1-position, forming a hydrochloride salt.

Recent studies have highlighted the potential of this compound as a precursor or intermediate in the synthesis of bioactive molecules. For instance, its rigid bicyclic structure makes it an attractive candidate for drug design, particularly in the development of compounds targeting central nervous system (CNS) disorders. The presence of the fluorine atom introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets, such as enzymes or receptors.

From a synthetic standpoint, the preparation of (5-Fluoro-3-azabicyclo[3.1.1]heptan-1-yl)methanol hydrochloride involves a multi-step process that typically begins with the synthesis of the bicyclic amine framework. This is often achieved through ring-closing reactions or by employing known bicyclic amine precursors. The introduction of the fluorine substituent and the hydroxymethyl group requires precise control over reaction conditions to ensure high yields and product purity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules with therapeutic value. For example, researchers have explored its use in constructing ligands for G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. The ability to fine-tune the compound's substituents allows for the creation of derivatives with enhanced selectivity and potency.

In terms of pharmacokinetics, studies have shown that (5-fluoro-bicyclo[3.1.1]heptan-methanol hydrochloride) exhibits favorable absorption profiles in preclinical models, suggesting its potential as an orally bioavailable drug candidate. However, further research is needed to fully characterize its pharmacokinetic properties and safety profile.

The structural uniqueness of this compound also makes it an interesting subject for computational studies aimed at predicting its binding affinities to various biological targets. Advanced computational tools, such as molecular docking and dynamics simulations, have been employed to explore its interactions with key proteins involved in neurological diseases.

In conclusion, (5-fluoro-bicyclo[3.1.1]heptan-methanol hydrochloride) represents a valuable addition to the arsenal of compounds available for drug discovery and development. Its versatile structure and promising pharmacological properties position it as a key player in future research efforts targeting CNS disorders and other therapeutic areas.